Cas no 2344685-66-9 (Pyrazolo[1,5-a]pyrazin-3-ol, 4,5,6,7-tetrahydro-, hydrochloride (1:2))

• Product Name: Pyrazolo[1,5-a]pyrazin-3-ol, 4,5,6,7-tetrahydro-, hydrochloride (1:2)
• CAS No: 2344685-66-9
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• CID: 5378153
• Update Time: 2025-08-05

Pyrazolo[1,5-a]pyrazin-3-ol, 4,5,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazin-3-ol, 4,5,6,7-tetrahydro-, hydrochloride (1:2)

• Inchi： 1S/C6H9N3O.ClH/c10-6-4-8-9-2-1-7-3-5(6)9;/h4,7,10H,1-3H2;1H
• InChI Key： IMPDKHIYTMYIGI-UHFFFAOYSA-N
• SMILES： OC1C=NN2CCNCC=12.Cl

Additional information on Pyrazolo[1,5-a]pyrazin-3-ol, 4,5,6,7-tetrahydro-, hydrochloride (1:2)

Pyrazolo[1,5-a]pyrazin-3-ol, 4,5,6,7-tetrahydro-, hydrochloride (1:2) (CAS No. 2344685-66-9): A Comprehensive Overview

The compound Pyrazolo[1,5-a]pyrazin-3-ol, 4,5,6,7-tetrahydro-, hydrochloride (1:2), identified by its CAS number CAS No. 2344685-66-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrazine scaffold, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

Pyrazolo[1,5-a]pyrazines are a class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological properties. These include anti-inflammatory, antimicrobial, antiviral, and anticancer activities. The specific substitution pattern in the molecule can significantly influence its biological profile, making it a versatile scaffold for drug discovery and development. The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazolo[1,5-a]pyrazine derivatives. Studies have demonstrated that these compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has shown that certain derivatives of pyrazolo[1,5-a]pyrazines can inhibit kinases and other enzymes that play a role in cancer progression.

The hydrochloride salt of Pyrazolo[1,5-a]pyrazin-3-ol is particularly noteworthy due to its unique chemical properties and biological activities. The tetrahydro derivative introduces additional stability and reactivity to the molecule, which can be exploited for drug design. Furthermore, the hydrochloride form improves the compound's pharmacokinetic profile by enhancing its solubility in water-based environments.

Current research in this area is focused on optimizing the chemical structure of Pyrazolo[1,5-a]pyrazin-3-ol to enhance its efficacy and reduce potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with improved pharmacological properties. These efforts aim to develop more effective and safer therapeutic agents for various diseases.

One of the most promising applications of this compound is in the treatment of oncological disorders. Preclinical studies have indicated that Pyrazolo[1,5-a]pyrazin-3-ol derivatives can selectively target cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is attributed to the compound's ability to inhibit key enzymes involved in cancer cell proliferation and survival.

Additionally, the anti-inflammatory properties of Pyrazolo[1,5-a]pyrazines have been investigated as potential treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. By modulating inflammatory pathways at the molecular level, these compounds may offer new therapeutic strategies for managing these conditions.

The synthesis of Pyrazolo[1,5-a]pyrazin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing byproduct formation. These synthetic routes are crucial for producing high-quality material suitable for both preclinical studies and potential clinical trials.

In conclusion, Pyrazolo[1,5-a]pyrazin-3-ol hydrochloride (1:2) represents a significant compound in pharmaceutical research with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable scaffold for drug discovery efforts aimed at treating cancer, inflammation, and other diseases. Continued research into this compound and its derivatives holds promise for developing novel therapeutic agents that could improve patient outcomes worldwide.